Cas no 78533-31-0 ((Tetraphen-12-yl)acetonitrile)

• Product Name: (Tetraphen-12-yl)acetonitrile
• CAS No: 78533-31-0
• MF: C₂₀H₁₃N
• MW: 267.323924779892
• CID: 2802105
• PubChem ID: 12696048
• Update Time: 2025-04-21

(Tetraphen-12-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 78533-31-0
• (Tetraphen-12-yl)acetonitrile
• DTXSID70507192

• Inchi： 1S/C20H13N/c21-12-11-19-17-7-3-2-6-15(17)13-16-10-9-14-5-1-4-8-18(14)20(16)19/h1-10,13H,11H2
• InChI Key： IWKUCOOGGSROOU-UHFFFAOYSA-N
• SMILES： N#CCC1C2C=CC=CC=2C=C2C=CC3C=CC=CC=3C=12

Computed Properties

• Exact Mass: 267.104799419Da
• Monoisotopic Mass: 267.104799419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 23.8Ų